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Compound of Interest

Compound Name: Firsocostat (S enantiomer)

cat. No.: B1150415

For: Researchers, scientists, and drug development professionals

Abstract

Firsocostat (GS-0976, ND-630) is a potent, liver-directed, allosteric inhibitor of both acetyl-CoA
carboxylase 1 (ACC1) and ACC2, enzymes pivotal to de novo lipogenesis (DNL) and fatty acid
oxidation. The clinically investigated compound is the (R)-enantiomer, identified by the CAS
number 1434635-54-7.[1][2][3][4] This document provides a detailed technical overview of the
less active (S)-enantiomer of Firsocostat. It includes a summary of its mechanism of action,
comparative biological activity, and detailed experimental protocols relevant to its study. While
a unique CAS number for the S-enantiomer is not publicly registered, its characteristics are
discussed in the context of its more active counterpart.

Introduction

Acetyl-CoA carboxylase (ACC) is a critical regulatory enzyme in lipid metabolism. It exists in
two isoforms: ACC1, located in the cytosol, which catalyzes the initial step of fatty acid
synthesis, and ACC2, found on the mitochondrial membrane, which regulates fatty acid (3-
oxidation.[5][6][7] The inhibition of both isoforms presents a promising therapeutic strategy for
metabolic diseases such as non-alcoholic steatohepatitis (NASH). Firsocostat, the (R)-
enantiomer, has demonstrated significant reductions in hepatic steatosis and markers of liver
fibrosis in clinical trials.[6][7][8] The S-enantiomer is known to be the less active of the two
stereoisomers. This guide provides available technical information on this specific enantiomer.

Chemical Identity
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While Firsocostat is chemically defined as the (R)-enantiomer, a distinct CAS number for its S-
enantiomer is not available in public databases. It is typically referred to as "Firsocostat S-
enantiomer” or "ND-630 S-enantiomer" in chemical catalogs.

Identifier Information

Compound Name Firsocostat S-enantiomer

Synonyms ND-630 S-enantiomer, GS-0976 S-enantiomer
Firsocostat (R-enantiomer) CAS Number 1434635-54-7[1][2][3][4]

Firsocostat S-enantiomer CAS Number Not publicly available

Molecular Formula C2sH31N30sS

Molar Mass 569.63 g/mol

2-[1-[(2R)-2-(2-methoxyphenyl)-2-(oxan-4-

loxy)ethyl]-5-methyl-6-(1,3-oxazol-2-yl)-2,4-
IUPAC Name (Firsocostat) y. Y) ) 4 y. ( ] 2

dioxothieno[2,3-d]pyrimidin-3-yl]-2-

methylpropanoic acid[4]

Mechanism of Action and Signaling Pathway

Firsocostat and its S-enantiomer act as allosteric inhibitors of ACC. They bind to the biotin
carboxylase (BC) domain of the enzyme, a site distinct from the catalytic carboxyltransferase
(CT) domain. This binding event prevents the dimerization of ACC, which is essential for its
enzymatic activity.[6][9][10] The inhibition of ACC leads to two primary downstream effects: a
reduction in the cytosolic production of malonyl-CoA, thereby inhibiting de novo lipogenesis,
and a decrease in mitochondrial malonyl-CoA, which disinhibits carnitine palmitoyltransferase 1
(CPT1), leading to an increase in fatty acid oxidation.
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Firsocostat's Mechanism of Action on ACC

Quantitative Data

While extensive quantitative data is available for Firsocostat (the R-enantiomer), specific
inhibitory concentrations (ICso) for the S-enantiomer are not detailed in peer-reviewed
literature. It is consistently referred to as the "less active" enantiomer. For comparative
purposes, the ICso values for Firsocostat are provided below.

Compound Target ICso0 (NM)
Firsocostat (R-enantiomer) Human ACC1 2.1 £0.2[3][11]
Firsocostat (R-enantiomer) Human ACC2 6.1+ 0.8[3][11]
Firsocostat S-enantiomer Human ACC1 Data not available
Firsocostat S-enantiomer Human ACC2 Data not available

Experimental Protocols
In Vitro ACC Inhibition Assay (ADP-Glo™ Format)

This protocol is designed to determine the I1Cso of test compounds against recombinant human
ACC1 and ACC2 by measuring the amount of ADP produced in the enzymatic reaction.
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Materials:

Recombinant human ACC1 or ACC2 (e.g., BPS Bioscience)

o ADP-Glo™ Kinase Assay Kit (Promega)

o 5X ACC Assay Buffer

« ATP (500 uM)

o Acetyl-CoA (2 mM)

e Sodium Bicarbonate (1 M)

e Test compounds (Firsocostat enantiomers) dissolved in DMSO
o 384-well white assay plates

e Luminometer plate reader

Procedure:

o Reagent Preparation:

o Thaw all reagents on ice.

o Prepare 1x ACC Assay Buffer by diluting the 5x stock with sterile distilled water.

o Prepare a master mix for the reaction containing 1x ACC Assay Buffer, ATP, Acetyl-CoA,
and Sodium Bicarbonate.

e Compound Plating:
o Create a serial dilution of the test compounds in DMSO.

o Add 0.5 pL of the compound dilutions or DMSO (vehicle control) to the wells of the 384-
well plate.

e Enzyme Reaction:
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o Add 4.5 uL of assay buffer containing the ACC enzyme to each well.

o Add 5.0 L of the substrate master mix to initiate the reaction.

o Incubate the plate at room temperature for 30-40 minutes.

e ADP Detection:

[¢]

Add 10 pL of ADP-Glo™ Reagent to each well to stop the enzymatic reaction and deplete
the remaining ATP.

[¢]

Incubate for 40 minutes at room temperature.

[¢]

Add 20 pL of Kinase Detection Reagent to each well to convert ADP to ATP.

[e]

Incubate for another 40 minutes at room temperature.

o Data Acquisition:

o Measure the luminescence of each well using a plate reader.

o Calculate the percentage of inhibition for each compound concentration relative to the
vehicle control and determine the ICso values by fitting the data to a dose-response curve.
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Workflow for ACC Inhibition Assay
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Cellular De Novo Lipogenesis Assay

This protocol measures the rate of new fatty acid synthesis in HepG2 cells by quantifying the
incorporation of radiolabeled acetate.

Materials:

HepG2 cells

e Cell culture medium (e.g., EMEM with 10% FBS)
o [“C]-acetate

e Test compounds (Firsocostat enantiomers)

o PBS (Phosphate-Buffered Saline)

o Cell lysis buffer

« Scintillation cocktall

« Scintillation counter

Procedure:

e Cell Culture and Treatment:

o Seed HepG2 cells in 96-well plates and allow them to adhere and grow to a suitable
confluency.

o Treat the cells with various concentrations of the Firsocostat enantiomers or vehicle
(DMSO) for a predetermined period (e.g., 24 hours).

e Radiolabeling:

o Add [**C]-acetate to the culture medium of each well and incubate for 2-4 hours to allow
for its incorporation into newly synthesized fatty acids.

e Cell Lysis and Lipid Extraction:
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o Remove the labeling medium and wash the cells with cold PBS.

o Lyse the cells and extract the total lipids using an appropriate solvent system (e.g.,
hexane:isopropanol).

e Quantification:

o Add a scintillation cocktail to the lipid extracts.

o Measure the radioactivity (counts per minute, CPM) using a scintillation counter.
o Data Analysis:

o Normalize the CPM values to the total protein concentration in each well.

o Calculate the percentage of inhibition of DNL for each compound concentration and
determine the ECso values.

In Vivo Model: Diet-Induced Obesity in Rats

This protocol describes the induction of obesity in rats through a high-fat diet, a common model
for evaluating the efficacy of compounds like Firsocostat.

Materials:

Male Sprague-Dawley or Wistar rats

o Standard chow diet (approx. 10% kcal from fat)

o High-fat diet (HFD; 45-60% kcal from fat)

o Test compounds (Firsocostat enantiomers) formulated for oral gavage
e Metabolic cages for monitoring food intake and activity

» Equipment for blood collection and analysis

Procedure:
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Acclimation and Grouping:

o Acclimate the rats to the housing conditions for at least one week.

o Randomly assign rats to different groups (e.g., control on standard diet, HFD + vehicle,
HFD + test compound).

Obesity Induction:

o Feed the HFD groups a high-fat diet for a period of 8-12 weeks to induce obesity and
related metabolic changes. The control group remains on the standard diet.[1][12][13]

o Monitor body weight and food intake regularly.
Treatment:

o After the induction period, begin daily administration of the Firsocostat enantiomers or
vehicle via oral gavage for a specified duration (e.g., 4 weeks).

Monitoring and Endpoint Analysis:

o Continue to monitor body weight, food intake, and other relevant parameters (e.g., glucose
tolerance tests).

o At the end of the study, collect blood and tissues (e.g., liver, adipose tissue) for
biochemical and histological analysis (e.g., measurement of liver triglycerides, gene
expression analysis).

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/publication/342278405_Establishment_of_high-fat_diet-induced_obesity_and_insulin_resistance_model_in_rats
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503545/
https://www.semanticscholar.org/paper/Obesity-induction-with-high-fat-sucrose-in-rats.-Malafaia-Nassif/691fb84768be4512260b2286595dfa8e31fcf066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Acclimation of Rats

Randomize into Groups
(Control, HFD-Vehicle, HFD-Treatment)

'

Dietary Induction Phase (8-12 weeks>

HFD Groups

High-Fat Diet (HFD)

Standard Chow Diet

Treatment Phase (e.g., 4 weeks>

HFD-Vehicle Group HFD-Treatment Group

Daily Oral Gavage: Daily Oral Gavage:
Vehicle Firsocostat Enantiomer

Ongoing Monitoring
(Body Weight, Food Intake, etc.)

Endpoint Analysis

Blood Collection
(Biochemistry)

End of Study

Tissue Harvest
(Liver, Adipose)
(Histology, Gene Expression)

Click to download full resolution via product page

Workflow for In Vivo Diet-Induced Obesity Model
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Conclusion

The S-enantiomer of Firsocostat is characterized as the less active stereoisomer of this potent
dual ACC inhibitor. While a specific CAS number and detailed quantitative inhibitory data are
not readily available in the public domain, its study is crucial for a comprehensive
understanding of the structure-activity relationship of this class of compounds. The provided
experimental protocols offer a framework for researchers to investigate its biological effects and
comparative pharmacology relative to the clinically relevant (R)-enantiomer, Firsocostat.
Further research into the specific activity and pharmacokinetic properties of the S-enantiomer
would be beneficial to the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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